Cas no 83150-76-9 (Octreotide)

Octreotide acetate is mainly suitable for acromegaly and some digestive tract carcinoids \ neuroendocrine tumors requiring long-term administration. Shanghai Baiji, a major domestic manufacturer< Br>
Octreotide structure
Octreotide structure
Octreotide
83150-76-9
C49H66N10O10S2
1019.2393488884
MFCD00871400
60545
165412376

Octreotide Properties

Names and Identifiers

    • Octreotide acetate
    • L-cysteinamide, D-phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-(2-hydroxy-1-(hydroxymethyl) propyl)-cyclic (2-&gt
    • 7)-disulfide, (R-(R*,R*))
    • Sandostatin
    • Sms 201-995
    • (4R,7S,10S,13R,16S,19R)-13-((1H-Indol-3-yl)methyl)-19-((R)-2-amino-3-phenylpropanamido)-10-(4-aminobutyl)-16-benzyl-N-(1,3-dihydroxybutan-2-yl)-7-((R)-1-hydrox
    • Octreotide
    • ctreotide
    • DARAMONOL
    • D-Phe-Cys(1)-Phe-D-Trp-Lys-Thr-Cys(1)-N-[(1R,2R)-1-(Hydroxymethyl)-2-hydroxypropyl]-NH2
    • H-D-Phe-Cys-Phe-D-Trp-Lys-Thr-Cys-L-threoninol acetate salt (Disulfide bond)
    • Longastatin
    • Ocetreotide,Acetate
    • OCTREOTIDE ACETATE (GMP)
    • Octreotode Acetate
    • OXTREOTIDE
    • Phe-c(Cys-Phe-Trp-Lys-Thr-Cys)-CH(CH2OH)-CH(OH)-CH3
    • Sandostatin<*>
    • [R-(R*,R*)]-D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-[2-hydroxy-1-(hydroxy-methyl)propyl]-cysteinamide cyclic(2->7)-disulfide
    • 7)-disulfide
    • 1,2-Dithia-5,8,11,14,17-pentaazacycloeicosane, cyclic peptide deriv. (ZCI)
    • L-Cysteinamide, D-phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-[2-hydroxy-1-(hydroxymethyl)propyl]-, cyclic (2→7)-disulfide, [R-(R*,R*)]- (ZCI)
    • 11: PN: US20030229017 PAGE: 13 claimed protein
    • 14: PN: DE10147056 PAGE: 40 claimed protein
    • 17: PN: US6268342 SEQID: 18 claimed protein
    • 1: PN: EP1118336 SEQID: 1 claimed protein
    • 1: PN: WO2005007122 TABLE: 22 claimed protein
    • 1: PN: WO2014116144 PAGE: 4 claimed sequence
    • 25: PN: WO2007081792 SEQID: 40 claimed protein
    • 2: PN: EP1358890 TABLE: A claimed protein
    • CAM 2029
    • MeSH ID: D015282
    • Sanostatine
    • 83150-76-9 (free base)
    • AC-28733
    • 83150-76-9
    • D-Phenylalanyl-L-cysteinyl-L-phenyl-alanyl-D-tryptophyl-L-lysyl-L-threonyl-N-(2-hydroxy-1-(hydroxymethyl)propyl)-L-cysteinamide Cyclic (2->7)-Disulfide
    • CCG-270610
    • MFCD00871400
    • DTXCID6028608
    • Octreotide, >=98% (HPLC)
    • BDBM50272772
    • UNII-RWM8CCW8GP
    • OCTREOTIDE [EP MONOGRAPH]
    • Q419935
    • D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-L-cysteinyl-L-threoninol cyclic (2-7)-disulfide
    • (4R,7S,10S,13R,16S,19R)-10-(4-aminobutyl)-19-[[(2R)-2-amino-3-phenylpropanoyl]amino]-16-benzyl-N-[(2R,3R)-1,3-dihydroxybutan-2-yl]-7-[(1R)-1-hydroxyethyl]-13-(1H-indol-3-ylmethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carboxamide
    • AB01275486-01
    • D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L- threonyl-N-((1R,2R)-2-hydroxy-1-(hydroxymethyl)propyl)-L- cysteinamide cyclic (2->7)-disulfide
    • L-Cysteinamide, D-phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-(2-hydroxy-1-(hydroxymethyl)propyl)-, cyclic (2->7)-disulfide, (R-(R*,R*))-
    • D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-L-cysteinyl-L-threoninol cyclic (2->7)-disulfide
    • OCTREOTIDE [MI]
    • Octreotide [USAN:INN:BAN]
    • Octreotidum
    • SMS-201-995
    • DTXSID0048682
    • OCTREOTIDE (EP MONOGRAPH)
    • HS-2020
    • EX-A4865
    • SMS-995
    • RWM8CCW8GP
    • Octreotidum (Latin)
    • SCHEMBL10044649
    • DRG-0115
    • L-Cysteinamide, D-phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-(2-hydroxy-1-(hydroxymethyl)propyl)-, cyclic (2-7)-disulfide, (R-(R*,R*))-
    • 79517-01-4
    • OCTREOTIDE [INN]
    • Octrotide
    • SMS 201,995
    • H01CB02
    • 10-(4-Amino-butyl)-19-(2-amino-3-phenyl-propionylamino)-16-benzyl-7-(1-hydroxy-ethyl)-13-(1H-indol-3-ylmethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaaza-cycloicosane-4-carboxylic acid (2-hydroxy-1-hydroxymethyl-propyl)-amide
    • AKOS015994656
    • D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-[(1R,2R)-2-hydroxy-1-(hydroxymethyl)propyl]-L-cysteinamide Cyclic (2-7)-Disulfide Acetate
    • D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-((1R,2R)-2-hydroxy-1-(hyroxymethyl)propyl)-L-cysteinamide, Cyclic (2->7)-disulfide
    • D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-((1R,2R)-2-hydroxy-1-(hydroxymethyl)propyl)-L-cysteinamide cyclic (2->7)-disulfide
    • D-PHENYLALANYL-L-HEMICYSTYL-L-PHENYLALANYL-D-TRYPTOPHYL-L-LYSYL-L-THREONYL-L-HEMICYSTYL-L-THREONINOL CYCLIC (2->7)-DISULFIDE
    • 10-(4-Amino-butyl)-19-(2-amino-3-phenyl-propionylamino)-16-benzyl-7-(1-hydroxy-ethyl)-13-(1H-indol-3-ylmethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaaza-cycloicosane-4-carboxylic acid (2-hydroxy-1-
    • [R-(R*,R*)]-D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-[2-hydroxy-1-(hydroxy-methyl)propyl]-cysteinamide cyclic(2-->7)-disulfide
    • DEQANNDTNATYII-OULOTJBUSA-N
    • Q-201501
    • (4R,7S,10S,13R,16S,19R)-10-(4-aminobutyl)-19-[[(2R)-2-amino-3-phenyl-propanoyl]amino]-16-benzyl-7-[(1R)-1-hydroxyethyl]-N-[(1R,2R)-2-hydroxy-1-(hydroxymethyl)propyl]-13-(1H-indol-3-ylmethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carboxamide
    • Octreotide CRS
    • CHEBI:7726
    • OCTREOTIDE [VANDF]
    • DB00104
    • 2-{[(13R,16S,19R)-10-(4-Amino-butyl)-19-((S)-2-amino-3-phenyl-propionylamino)-16-benzyl-7-(1-hydroxy-ethyl)-13-(1H-indol-3-ylmethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaaza-cycloicosane-4-carbonyl]-amino}-3-hydroxy-butyric acid
    • HMS2090C09
    • OCTREOTIDE [WHO-DD]
    • Octreotidum [Latin]
    • OCTREOTIDE [USAN]
    • 10-(4-Aminobutyl)-19-((2-amino-3-phenylpropanoyl)amino)-16-benzyl-7-(1-hydroxyethyl)-N-(2-hydroxy-1-(hydroxymethyl)propyl)-13-(1H-indol-3-ylmethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaazacycloicosane-4-carboxamide acetate
    • Octreotida
    • D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-((1R,2R)-2-hydroxy-1-(hydroxymethyl)propyl)-L-cysteinamide cyclic (2-7)-disulfide
    • Octreotida [Spanish]
    • (4R,7S,10S,13R,16S,19R)-13-((1H-indol-3-yl)methyl)-19-((R)-2-amino-3-phenylpropanamido)-10-(4-aminobutyl)-16-benzyl-N-((2R,3R)-1,3-dihydroxybutan-2-yl)-7-((R)-1-hydroxyethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaazacycloicosane-4-carboxamide
    • H-D-Phe-Cys-Phe-D-Trp-Lys-Thr-Cys-L-threoninol disulfide bond acetate salt
    • Octreotide-LAR
    • L-Cysteinamide, D-phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L- threonyl-N-(2-hydroxy-1-(hydroxymethyl)propyl)-, cyclic (2->7)-disulfide, (R-(R*,R*))-
    • SMS995
    • CHEMBL1680
    • +Expand
    • MFCD00871400
    • DEQANNDTNATYII-OULOTJBUSA-N
    • 1S/C49H66N10O10S2/c1-28(61)39(25-60)56-48(68)41-27-71-70-26-40(57-43(63)34(51)21-30-13-5-3-6-14-30)47(67)54-37(22-31-15-7-4-8-16-31)45(65)55-38(23-32-24-52-35-18-10-9-17-33(32)35)46(66)53-36(19-11-12-20-50)44(64)59-42(29(2)62)49(69)58-41/h3-10,13-18,24,28-29,34,36-42,52,60-62H,11-12,19-23,25-27,50-51H2,1-2H3,(H,53,66)(H,54,67)(H,55,65)(H,56,68)(H,57,63)(H,58,69)(H,59,64)/t28-,29-,34-,36+,37+,38-,39-,40+,41+,42+/m1/s1
    • C([C@@H]1C(=O)N[C@@H](CCCCN)C(=O)N[C@@H]([C@H](O)C)C(=O)N[C@H](C(=O)N[C@H](CO)[C@H](O)C)CSSC[C@H](NC(=O)[C@H](N)CC2C=CC=CC=2)C(=O)N[C@@H](CC2C=CC=CC=2)C(=O)N1)C1=CNC2C=CC=CC1=2

Computed Properties

  • 1018.440481g/mol
  • 0
  • 1
  • 13
  • 14
  • 17
  • 1018.440481g/mol
  • 1018.440481g/mol
  • 383Ų
  • 71
  • 1740
  • 0
  • 10
  • 0
  • 0
  • 0
  • 1

Experimental Properties

  • 3.02100
  • 382.82000
  • 1.673
  • 1447.228°C at 760 mmHg
  • 829.053°C
  • H2O: soluble
  • Not available
  • Not available
  • 1.395

Octreotide Security Information

  • H302-H315-H319-H335
  • P261-P305+P351+P338
  • Protect from light Powder -80°C 2 years   -20°C 1 year *The compound is unstable in solutions, freshly prepared is recommended.
  • Warning

Octreotide Customs Data

  • 3004909090
  • China Customs Code:

    3004909090

Octreotide Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003AO9-1mg
[R-(R*,R*)]-D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-[2-hydroxy-1-(hydroxy-methyl)propyl]-cysteinamide cyclic(2→7)-disulfide
83150-76-9 98%(HPLC)
1mg
$77.00 2024-04-21
A2B Chem LLC
AB53001-1mg
[R-(R*,R*)]-D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-[2-hydroxy-1-(hydroxy-methyl)propyl]-cysteinamide cyclic(2→7)-disulfide
83150-76-9 98%(HPLC)
1mg
$60.00 2024-04-19
Aaron
AR003AWL-100mg
[R-(R*,R*)]-D-Phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-[2-hydroxy-1-(hydroxy-methyl)propyl]-cysteinamide cyclic(2→7)-disulfide
83150-76-9 98%
100mg
$104.00
abcr
AB493661-25 mg
Octreotide, 95%; .
83150-76-9 95%
25mg
€547.50 2023-06-15
Biosynth
OCT-3738-PI-1 mg
Octreotide
83150-76-9
1mg
$86.90
ChemScence
CS-7590-1mg
Octreotide
83150-76-9 98.84%
1mg
$55.0 2022-04-26
Enamine
EN300-19652031-0.05g
(4R,7S,10S,13R,16S,19R)-19-[(2R)-2-amino-3-phenylpropanamido]-10-(4-aminobutyl)-16-benzyl-N-[(2R,3R)-1,3-dihydroxybutan-2-yl]-7-[(1R)-1-hydroxyethyl]-13-[(1H-indol-3-yl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaazacycloicosane-4-carboxamide
83150-76-9
0.05g
$550.0 2023-09-17
eNovation Chemicals LLC
D587901-5g
Octreotide acetate
83150-76-9 97%
5g
$3200 2021-09-27
MedChemExpress
HY-P0036-1mg
Octreotide
83150-76-9 99.64%
1mg
¥500 2024-05-24
TargetMol Chemicals
T2584-10 mg
Octreotide
83150-76-9 98%
10mg
¥ 1,780 2023-07-10

Octreotide Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Dimethyl sulfoxide ,  Ammonium acetate Solvents: Acetonitrile ,  Water ;  overnight, rt
Reference
Synthesis and in Vitro Evaluation of a Rhenium-Cyclized Somatostatin Derivative Series
Bigott-Hennkens, Heather M.; et al, Journal of Medicinal Chemistry, 2008, 51(5), 1223-1230

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Acetic acid ,  Mercuric acetate Solvents: Methanol ,  Water ;  1.5 h, 20 °C
1.2 Reagents: Hydrogen sulfide ;  30 min, 20 °C
1.3 Solvents: Ethyl acetate ;  20 °C
1.4 Reagents: Ammonia Solvents: Water ;  pH 8.0, 20 °C
1.5 Reagents: Hydrogen peroxide ;  30 min, 20 °C
1.6 Reagents: Acetic acid Solvents: Water ;  20 °C
Reference
The Use of Hydrogen Peroxide for Closing Disulfide Bridges in Peptides
Sidorova, M. V.; et al, Russian Journal of Bioorganic Chemistry (Translation of Bioorganicheskaya Khimiya), 2004, 30(2), 101-110

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ,  Triisopropylsilane Solvents: Dichloromethane ,  Water ;  60 min, rt
1.2 Solvents: tert-Butyl methyl ether ;  30 min, rt
Reference
Large scale solid phase synthesis of peptide drugs: use of commercial anion exchange resin as quenching agent for removal of iodine during disulfide bond formation
Reddy, K. M. Bhaskara; et al, International Journal of Peptides, 2012, 323907,

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Iodine Solvents: Methanol ,  Water ;  7 h, 0 - 5 °C; 2 h, 0 - 5 °C
1.2 Reagents: Sodium thiosulfate Solvents: Water ;  rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  rt
1.4 Reagents: Acetic acid ;  rt
Reference
A New Liquid-Phase Method for the Synthesis of Octreotide
Balaev, A. N.; et al, Pharmaceutical Chemistry Journal, 2013, 47(7), 378-381

Synthetic Circuit 5

Reaction Conditions
1.1 Reagents: Piperidine Solvents: Dimethylformamide ;  30 min, rt
1.2 Reagents: Diisopropylethylamine ,  1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: Dimethylformamide ;  3 h, rt
1.3 Reagents: Piperidine Solvents: Dimethylformamide ;  30 min, rt
1.4 Reagents: Diisopropylethylamine ,  1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: Dimethylformamide ;  3 h, rt
1.5 Reagents: Piperidine Solvents: Dimethylformamide ;  30 min, rt
1.6 Reagents: Diisopropylethylamine ,  1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: Dimethylformamide ;  3 h, rt
1.7 Reagents: Piperidine Solvents: Dimethylformamide ;  30 min, rt
1.8 Reagents: Diisopropylethylamine ,  1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: Dimethylformamide ;  3 h, rt
1.9 Reagents: Piperidine Solvents: Dimethylformamide ;  30 min, rt
1.10 Reagents: Diisopropylethylamine ,  1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: Dimethylformamide ;  3 h, rt
1.11 Reagents: Piperidine Solvents: Dimethylformamide ;  30 min, rt
1.12 Reagents: Diisopropylethylamine ,  1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: Dimethylformamide ;  3 h, rt
1.13 Reagents: Piperidine Solvents: Dimethylformamide ;  30 min, rt
1.14 Reagents: Trifluoroacetic acid ,  Anisole ,  Thioanisole ,  1,2-Ethanedithiol ;  1 h, rt
1.15 Solvents: Water ;  48 h, pH 7.4, rt
Reference
Synthesis of Peptide Alcohols on the Basis of an O-N Acyl-Transfer Reaction
Tailhades, Julien; et al, Angewandte Chemie, 2010, 49(1), 117-120

Synthetic Circuit 6

Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Water ;  3 d, pH 8.0, rt
1.2 Reagents: Acetic acid Solvents: Water ;  pH 4.5, rt
Reference
Solid-phase synthesis of octreotide acetate
Liu, Zuojia; Jia, Zhidan; Liang, Yongtao; Wang, Ensi, Zhongguo Yaowu Huaxue Zazhi, 2004, 14(1), 33-36

Octreotide Raw materials

Octreotide Preparation Products

Octreotide Suppliers

atkchemica
Gold Member
Audited Supplier Audited Supplier
(CAS:83150-76-9)Octreotide
CL4424
in Stock
1g/5g/10g/100g
95%+
Wednesday, 27 November 2024 17:23
discuss personally

Octreotide Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:83150-76-9)Octreotide acetate
sfd4535
99.9%
200kg
discuss personally
Amadis Chemical Company Limited
(CAS:83150-76-9)Octreotide
A840511
99%/99%/99%
10mg/25mg/50mg
208.0/416.0/596.0